Cas no 942013-70-9 (N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 942013-70-9
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5504173
• Update Time: 2025-09-23

N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]-1,3-benzodioxole-5-carboxamide
• N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C20H20N2O4/c1-13-10-15(6-7-16(13)22-9-3-2-4-19(22)23)21-20(24)14-5-8-17-18(11-14)26-12-25-17/h5-8,10-11H,2-4,9,12H2,1H3,(H,21,24)
• InChI Key： WKHNFIYGLFYLED-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC=C(N4CCCCC4=O)C(C)=C3)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Overview of N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 942013-70-9)

The compound N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 942013-70-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate architecture, combining a benzodioxole moiety with a 2-oxopiperidine scaffold, which is often associated with bioactive properties. Researchers are particularly interested in its potential applications due to the growing demand for novel therapeutic agents targeting neurological and inflammatory conditions.

One of the key features of N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide is its hybrid structure, which merges two pharmacologically relevant fragments. The benzodioxole group is known for its presence in compounds with antioxidant and anti-inflammatory effects, while the 2-oxopiperidine ring is frequently found in molecules exhibiting central nervous system (CNS) activity. This dual functionality makes the compound a promising candidate for further investigation in preclinical studies.

In recent years, the scientific community has shown increasing interest in CAS No. 942013-70-9 due to its potential role in addressing unmet medical needs. For instance, discussions around neurodegenerative diseases like Alzheimer's and Parkinson's have highlighted the importance of discovering new chemical entities capable of modulating key biological pathways. The structural attributes of N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide suggest it may interact with targets such as enzymes or receptors implicated in these conditions.

Another area of interest is the compound's synthetic accessibility and derivatization potential. Chemists are exploring ways to modify the core structure of N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide to enhance its bioavailability or selectivity. This aligns with broader trends in drug development, where researchers prioritize molecules that can be optimized for improved pharmacokinetic profiles. Questions like "How to synthesize 942013-70-9 derivatives?" or "What are the biological activities of benzodioxole-carboxamide analogs?" are frequently searched in academic and industrial databases.

The compound's mechanism of action remains an active topic of research. Preliminary studies suggest that N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide may influence cellular signaling pathways related to inflammation and oxidative stress. These properties are particularly relevant in the context of chronic diseases, where oxidative damage plays a critical role. As such, the molecule is being evaluated in various in vitro and in vivo models to elucidate its therapeutic potential.

From a commercial perspective, CAS No. 942013-70-9 is gaining traction as a reference standard for analytical and pharmacological studies. Laboratories specializing in high-throughput screening often include this compound in their libraries to identify lead structures for further development. The demand for high-purity samples of N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide has risen accordingly, driven by the need for reliable data in early-stage research.

In summary, N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide represents a fascinating example of modern medicinal chemistry. Its multifaceted structure and potential biological activities make it a subject of ongoing exploration. As the scientific community continues to uncover its properties, this compound may pave the way for innovative therapeutic solutions in areas such as neurology and inflammation. Future studies will likely focus on optimizing its efficacy and safety profiles, ensuring it meets the rigorous standards required for clinical advancement.